![molecular formula C6H13NO3 B6235902 3-[(3-hydroxypropyl)amino]propanoic acid CAS No. 55937-35-4](/img/no-structure.png)
3-[(3-hydroxypropyl)amino]propanoic acid
Description
“3-[(3-hydroxypropyl)amino]propanoic acid” is a compound that contains a total of 49 bonds, including 18 non-H bonds, 1 multiple bond, 14 rotatable bonds, 1 double bond, 1 aliphatic carboxylic acid, 1 aliphatic tertiary amine, 2 hydroxyl groups, and 1 primary alcohol . It has a molecular formula of C3H7NO3 and an average mass of 105.093 Da .
Synthesis Analysis
The synthesis of 3-hydroxypropionic acid (3-HP), a similar compound, has been studied extensively. It is an economically important platform compound from which a panel of bulk chemicals can be derived . Bioproduction of 3-HP has attracted more attention due to the utilization of renewable biomass . The biosynthesis pathways and strategies for improving 3-HP production in bacteria have been outlined, covering aspects of host strains, metabolic pathways, key enzymes, and hurdles hindering high-level production .Safety and Hazards
The safety data sheet for propionic acid, a similar compound, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is classified as a flammable liquid, corrosive to metals, causes skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(3-hydroxypropyl)amino]propanoic acid involves the reaction of 3-chloropropanoic acid with 3-aminopropanol in the presence of a base to form the desired product.", "Starting Materials": [ "3-chloropropanoic acid", "3-aminopropanol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 3-chloropropanoic acid in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir until the acid is completely deprotonated.", "Step 3: Add 3-aminopropanol to the solution and stir for several hours at room temperature.", "Step 4: Acidify the solution with hydrochloric acid to precipitate the product.", "Step 5: Collect the product by filtration and wash with water to obtain 3-[(3-hydroxypropyl)amino]propanoic acid." ] } | |
CAS RN |
55937-35-4 |
Product Name |
3-[(3-hydroxypropyl)amino]propanoic acid |
Molecular Formula |
C6H13NO3 |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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